Cas no 886503-59-9 (<br>6-(4-Chloro-phenyl)-1,3-dimethyl-1 H -pyrazolo[3,4- b ]pyridine-4-carboxyli c acid)

• Product Name: <br>6-(4-Chloro-phenyl)-1,3-dimethyl-1 H -pyrazolo[3,4- b ]pyridine-4-carboxyli c acid
• CAS No: 886503-59-9
• MF: C₁₅H₁₂ClN₃O₂
• MW: 301.727682113647
• CID: 3059857
• PubChem ID: 7174583
• Update Time: 2025-10-18

<br>6-(4-Chloro-phenyl)-1,3-dimethyl-1 H -pyrazolo[3,4- b ]pyridine-4-carboxyli c acid Chemical and Physical Properties

Names and Identifiers

• <br>6-(4-Chloro-phenyl)-1,3-dimethyl-1 H -pyrazolo[3,4- b ]pyridine-4-carboxyli c acid
• 6-(4-Chloro-phenyl)-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid
• 6-(4-chlorophenyl)-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid
• 886503-59-9
• STK350429
• AKOS000312649
• 6-(4-chloro-phenyl)-1,3-dimethyl-1 h -pyrazolo[3,4- b ]pyridine-4-carboxylic acid
• DTXSID901141098
• 6-(4-chlorophenyl)-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylicacid
• 6-(4-chloro-phenyl)-1,3-dimethyl-1 h-pyrazolo[3,4-b]pyridine-4-carboxylic acid
• 6-(4-chlorophenyl)-1,3-dimethylpyrazolo[3,4-b]pyridine-4-carboxylic acid

• MDL： MFCD06739319
• Inchi： 1S/C15H12ClN3O2/c1-8-13-11(15(20)21)7-12(17-14(13)19(2)18-8)9-3-5-10(16)6-4-9/h3-7H,1-2H3,(H,20,21)
• InChI Key： RMLVJZYHWNWIBO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CC(C(=O)O)=C2C(C)=NN(C)C2=N1

Computed Properties

• Exact Mass: 301.0618043Da
• Monoisotopic Mass: 301.0618043Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 68Ų

<br>6-(4-Chloro-phenyl)-1,3-dimethyl-1 H -pyrazolo[3,4- b ]pyridine-4-carboxyli c acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on <br>6-(4-Chloro-phenyl)-1,3-dimethyl-1 H -pyrazolo[3,4- b ]pyridine-4-carboxyli c acid

Comprehensive Overview of 6-(4-Chloro-phenyl)-1,3-dimethyl-1 H -pyrazolo[3,4- b ]pyridine-4-carboxylic acid (CAS No. 886503-59-9)

6-(4-Chloro-phenyl)-1,3-dimethyl-1 H -pyrazolo[3,4- b ]pyridine-4-carboxylic acid (CAS No. 886503-59-9) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound belongs to the pyrazolo[3,4-b]pyridine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. Researchers are particularly interested in its potential applications in drug discovery, given its carboxylic acid functional group, which enhances its binding affinity to biological targets.

The molecular structure of 6-(4-Chloro-phenyl)-1,3-dimethyl-1 H -pyrazolo[3,4- b ]pyridine-4-carboxylic acid features a chlorophenyl substituent, which contributes to its lipophilicity and potential membrane permeability. These characteristics make it a promising candidate for the development of small-molecule inhibitors or modulators in therapeutic areas such as oncology, inflammation, and metabolic disorders. Recent studies have explored its role in targeting specific enzymes or receptors, aligning with the growing demand for precision medicine and personalized therapeutics.

In the context of current trends, the compound's relevance extends to AI-driven drug discovery and computational chemistry. With the rise of machine learning in molecular design, researchers are leveraging tools like molecular docking and QSAR modeling to predict the bioactivity of derivatives of 886503-59-9. This approach accelerates the identification of lead compounds, reducing the time and cost associated with traditional drug development. Such advancements resonate with the increasing focus on sustainable chemistry and green synthesis methods.

Another area of interest is the compound's potential in catalysis and material science. Its rigid heterocyclic core and functional groups make it a versatile building block for designing novel catalysts or organic electronic materials. This aligns with the global push toward renewable energy and smart materials, where researchers seek innovative compounds to enhance device performance. The pyrazolo[3,4-b]pyridine scaffold, in particular, has been investigated for its optoelectronic properties, opening doors to applications in OLEDs and photovoltaic cells.

From a synthetic perspective, the preparation of 6-(4-Chloro-phenyl)-1,3-dimethyl-1 H -pyrazolo[3,4- b ]pyridine-4-carboxylic acid involves multi-step organic transformations, often requiring palladium-catalyzed cross-coupling or cyclization reactions. These methods are frequently optimized to improve yield and purity, reflecting the broader emphasis on process chemistry and scale-up strategies in the pharmaceutical industry. Additionally, the compound's stability under various conditions makes it a reliable intermediate for further derivatization.

Given its multifaceted applications, 886503-59-9 is also a subject of intellectual property and patent literature. Several patents highlight its use in proprietary formulations, underscoring its commercial value. This ties into the larger conversation about innovation in chemical R&D and the need for robust IP protection in competitive markets. As such, the compound exemplifies the intersection of scientific exploration and industrial relevance.

In summary, 6-(4-Chloro-phenyl)-1,3-dimethyl-1 H -pyrazolo[3,4- b ]pyridine-4-carboxylic acid (CAS No. 886503-59-9) represents a compelling case study in modern chemistry. Its structural complexity, combined with its potential in therapeutics and materials science, positions it as a valuable entity in both academic and industrial settings. As research continues to uncover new facets of its utility, this compound is poised to remain at the forefront of cutting-edge chemical innovation.